3-(2-Methylcyclopropyl)-1,2-oxazol-5-amine
Overview
Description
3-(2-Methylcyclopropyl)-1,2-oxazol-5-amine (3-MCOA) is a cyclic amine compound that has been of considerable interest to the research community due to its unique properties and potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology. 3-MCOA is a cyclic amine that is composed of a single nitrogen atom with three carbon and two oxygen atoms. It is a relatively simple molecule, yet it has been found to be quite versatile in its potential applications.
Scientific Research Applications
Medicine
3-(2-Methylcyclopropyl)-1,2-oxazol-5-amine: may have potential applications in medicine due to its structural similarity to compounds that affect biological pathways. While specific studies on this compound are not readily available, related structures have been used in the development of various therapeutic agents. For instance, compounds with similar structures have been utilized in the synthesis of antiproliferative agents , indicating possible applications in cancer research and treatment.
Agriculture
In agriculture, compounds like 3-(2-Methylcyclopropyl)-1,2-oxazol-5-amine could be explored for their bioactive properties. Research on similar molecules has shown applications in developing antihyperlipidemic agents , which could be beneficial in enhancing the nutritional value of crops or in the production of plant-based therapeutic compounds.
Material Science
The unique chemical structure of 3-(2-Methylcyclopropyl)-1,2-oxazol-5-amine suggests potential applications in material science. Its stability and reactivity could make it a candidate for creating new polymers or coatings with specific properties, such as increased durability or resistance to environmental stressors .
Environmental Science
In environmental science, this compound’s derivatives could be investigated for their effects on preservation and storage quality of organic materials . This could lead to advancements in food preservation techniques or in the development of environmentally-friendly packaging materials.
Biochemistry
The compound’s role in biochemistry could be significant due to its potential as a building block for more complex molecules. It might be involved in the synthesis of enzymes or other proteins, contributing to our understanding of biochemical pathways and processes .
Pharmacology
3-(2-Methylcyclopropyl)-1,2-oxazol-5-amine: could have pharmacological applications, particularly in the design of new drugs. Its structure could be key in the development of molecules with improved efficacy and reduced side effects for a variety of conditions .
properties
IUPAC Name |
3-(2-methylcyclopropyl)-1,2-oxazol-5-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O/c1-4-2-5(4)6-3-7(8)10-9-6/h3-5H,2,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFDIECFNLBZADX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC1C2=NOC(=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
138.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Methylcyclopropyl)-1,2-oxazol-5-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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